Ruthenium(IV) oxide

• IUPAC Name: dioxoruthenium
• InChI: InChI=1S/2O.Ru
• InChI Key: WOCIAKWEIIZHES-UHFFFAOYSA-N
• Canonical SMILES: O=[Ru]=O
• Molecular Formula: RuO2, O2Ru
• DSSTOX Substance ID: DTXSID0065193
• Molecular Weight: 133.1 g/mol
• Physical Description: Black odorless powder; Hygroscopic; [Alfa Aesar MSDS]
• CAS No.: 12036-10-1, 11113-84-1

Description

Ruthenium(IV) oxide, also known as ruthenium dioxide, is an inorganic compound with the chemical formula RuO₂. This compound is a blue-black solid and is the most common oxide of ruthenium. It is widely used as an electrocatalyst for producing chlorine, chlorine oxides, and oxygen. This compound adopts the rutile structure, which is a common structure for many dioxides .

Mechanism of Action

Ruthenium(IV) oxide, also known as Ruthenium dioxide, is an inorganic compound with the formula RuO2. This black solid is the most common oxide of ruthenium and has a wide range of applications due to its unique properties .

Target of Action

This compound primarily targets the oxygen evolution reaction (OER) in various applications. It is widely used as an electrocatalyst for producing chlorine, chlorine oxides, and O2 . It is also used as the main component in the catalyst of the Sumitomo-Deacon process, which produces chlorine by the oxidation of hydrogen chloride .

Mode of Action

This compound interacts with its targets through redox reactions . It is known for its high electrical conductivity and exceptional catalytic activity . In the context of the oxygen evolution reaction, it facilitates the oxidation of water molecules, leading to the production of oxygen gas .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the oxygen evolution reaction . This reaction is a crucial step in water splitting, a process that is fundamental to many energy and environmental applications . This compound acts as a catalyst in this reaction, enhancing its efficiency and rate .

Pharmacokinetics

These nanoparticles can be designed to have specific properties, such as size and surface charge, which can influence their bioavailability and pharmacokinetics .

Result of Action

The primary result of this compound’s action is the efficient production of oxygen gas from water molecules . In addition, it is used in supercapacitor applications because of its wide potential window for reversible redox reactions and a long-life cycle .

Action Environment

This compound exhibits excellent stability in various environments. It is known for its robustness in acidic environments and can withstand harsh chemical conditions .

Biochemical Analysis

Biochemical Properties

Ruthenium(IV) oxide exhibits pseudo-capacitive properties . The electron transfer in pseudocapacitors occurs via very fast oxidation and reduction reactions occurring at the middle layer . This electron transfer only occurs after an external electrical trigger . The oxides of transition metals having a large number of oxidation steps, such as ruthenium, generally have this characteristic .

Cellular Effects

It is known that ruthenium-based drugs can have significant impacts on cellular processes . For example, they can interact with DNA, leading to changes in gene expression

Molecular Mechanism

It is known that it can act as a catalyst in various chemical reactions . For example, it is used as an electrocatalyst for producing chlorine, chlorine oxides, and O2

Temporal Effects in Laboratory Settings

This compound exhibits high thermal stability . It can also be prepared through various methods, including chemical vapor deposition (CVD) from volatile ruthenium compounds . These properties suggest that this compound could have long-term stability in laboratory settings.

Metabolic Pathways

This compound is involved in various chemical reactions as a catalyst

Transport and Distribution

It is known that this compound can be prepared in the form of nanoparticles, which could potentially influence its transport and distribution .

Subcellular Localization

It is known that ruthenium-based drugs can interact with DNA , suggesting that these compounds may localize to the nucleus

Preparation Methods

Synthetic Routes and Reaction Conditions: Ruthenium(IV) oxide is typically prepared by the oxidation of ruthenium trichloride. Nearly stoichiometric single crystals of this compound can be obtained by chemical vapor transport, using oxygen as the transport agent. The reaction can be represented as: [ \text{RuO}_2 + \text{O}_2 \rightleftharpoons \text{RuO}_4 ]

Films of this compound can also be prepared by chemical vapor deposition from volatile ruthenium compounds. Additionally, this compound can be prepared through electroplating from a solution of ruthenium trichloride .

Industrial Production Methods: In industrial settings, this compound is often produced by the oxidation of ruthenium metal in an oxygen-rich atmosphere at high temperatures. This method ensures the formation of this compound with high purity and yield .

Chemical Reactions Analysis

Types of Reactions: Ruthenium(IV) oxide undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

Oxidation: this compound can be further oxidized to ruthenium tetroxide (RuO₄) using strong oxidizing agents such as sodium metaperiodate.

Reduction: It can be reduced to lower oxidation states of ruthenium using reducing agents like hydrogen or hydrazine.

Substitution: this compound can participate in substitution reactions where ligands in the coordination sphere of ruthenium are replaced by other ligands.

Major Products:

Oxidation: Ruthenium tetroxide (RuO₄)

Reduction: Lower oxidation states of ruthenium, such as ruthenium(III) oxide (Ru₂O₃)

Substitution: Various ruthenium complexes depending on the substituting ligands.

Scientific Research Applications

Ruthenium(IV) oxide has a wide range of applications in scientific research, including:

Chemistry: It is used as a catalyst in various chemical reactions, including the Fischer–Tropsch process, Haber–Bosch process, and fuel cells.

Biology: this compound is used in the preparation of sensitive thermometers for biological research, particularly in low-temperature studies.

Medicine: Ruthenium complexes, including this compound, are being explored for their potential as antitumor agents due to their ability to interact with DNA and induce apoptosis in cancer cells.

Industry: It is extensively used for coating titanium anodes for the electrolytic production of chlorine and for the preparation of resistors or integrated circuits. .

Comparison with Similar Compounds

Ruthenium(IV) oxide can be compared with other similar compounds, such as:

Osmium(IV) oxide (OsO₂): Similar to this compound, osmium(IV) oxide adopts the rutile structure and is used as a catalyst in various chemical reactions.

Ruthenium tetroxide (RuO₄): This compound is a strong oxidizing agent and is used in different oxidation reactions.

Ruthenium(III) oxide (Ru₂O₃): This compound is a lower oxidation state of ruthenium and is used in different catalytic applications.

This compound stands out due to its stability, high catalytic activity, and versatility in various applications, making it a unique and valuable compound in both scientific research and industrial applications.

Customer Q & A

Q1: What is the molecular formula and weight of ruthenium dioxide?

A1: The molecular formula of ruthenium dioxide is RuO2. Its molecular weight is 133.07 g/mol.

Q2: What is the crystal structure of RuO2?

A2: RuO₂ crystallizes in the rutile structure, characterized by octahedrally coordinated ruthenium atoms and three-coordinated oxygen atoms. []

Q3: What are the key spectroscopic features of RuO2?

A3: While specific spectroscopic data is limited in the provided research, RuO₂ can be characterized using techniques like X-ray diffraction (XRD) to determine its crystal structure and X-ray photoelectron spectroscopy (XPS) to analyze its elemental composition and oxidation states. [, ]

Q4: How does the hydration level of RuO2 impact its performance in pH electrodes?

A4: Research indicates that the hydration level of RuO₂ powders used in thick-film pH electrodes influences their sensitivity and stability, particularly in acidic media. []

Q5: Is RuO2 stable in acidic environments?

A5: While RuO₂ is known for its stability, research shows varying degrees of chemical attack and potential failure in some printed RuO₂ electrodes after prolonged exposure to acidic media. []

Q6: How does RuO2 interact with aluminum nitride (AlN) substrates in thick-film resistors?

A6: Thermodynamic calculations predict a reaction between RuO₂ and AlN, leading to the design of resistor pastes that create defined porosity in the films to mitigate this interaction. []

Q7: What is the role of RuO2 in catalyzing the oxidation of water to oxygen?

A7: RuO₂ is known to be an active catalyst for the oxygen evolution reaction (OER). Research suggests its activity can be further enhanced when combined with other metals like nickel or cobalt, forming special active sites that facilitate the reaction. [, ]

Q8: How does the presence of platinum affect the catalytic activity of RuO2 in chlorine evolution?

A8: Studies demonstrate a synergistic effect when platinum is combined with RuO₂ for the chlorine evolution reaction (CER) in acidic electrolytes. The 50RuO₂-50Pt electrode exhibits faster CER kinetics and a wider potential window between chlorine and oxygen evolution compared to pure RuO₂. []

Q9: Can RuO2 catalyze reactions other than water oxidation?

A9: Yes, RuO₂ exhibits catalytic activity for various reactions. For example, it has been studied for its ability to catalyze the oxidation of chloride to chlorine by cerium(IV) ions [] and the oxidative dissolution by periodate ions. []

Q10: Can RuO2 be used for the catalytic oxidation of organic compounds?

A11: Yes, studies show that nanostructured RuO₂ can effectively catalyze the oxidation of aromatic compounds, offering a potential solution for environmental remediation. []

Q11: How is computational chemistry used to understand RuO2's catalytic properties?

A12: Density functional theory (DFT) calculations have been employed to investigate the impact of local structures, or "special active sites", on the catalytic activity of RuO₂ and related materials. These calculations provide insights into reaction mechanisms, adsorption energies, and the influence of dopants or surface modifications. []

Q12: Have any quantitative structure-activity relationship (QSAR) models been developed for RuO2-based catalysts?

A13: While the provided research does not explicitly mention QSAR models for RuO₂, the concept of "special active sites" and the investigation of local structure-activity relationships through DFT calculations represent a step towards understanding and potentially predicting the catalytic behavior of RuO₂-based materials. []

Q13: What strategies can be employed to improve the stability of RuO2-based electrodes?

A14: Research highlights the importance of controlling the hydration level of RuO₂ powders and optimizing paste compositions to enhance the stability of thick-film electrodes, particularly under acidic conditions. [, ]

Q14: Can the morphology of RuO2 affect its stability and performance?

A15: Yes, studies using liquid-phase transmission electron microscopy revealed that the nanoscale morphology of RuO₂, particularly the different crystallographic facets, can influence its dissolution behavior and overall stability under oxidizing conditions. []

Q15: What analytical techniques are commonly used to characterize RuO2 materials?

A16: Common techniques include X-ray diffraction (XRD) for crystal structure, scanning electron microscopy (SEM) and transmission electron microscopy (TEM) for morphology, X-ray photoelectron spectroscopy (XPS) for elemental analysis and oxidation states, and electrochemical methods like cyclic voltammetry and electrochemical impedance spectroscopy for evaluating electrochemical properties. [, , , , , , ]

Q16: How is the specific surface area of RuO2 powders determined?

A17: Research suggests a method involving the adsorption of palmitic acid from n-heptane solution to determine the specific surface area of finely divided RuO₂ powder. This technique provides a simpler alternative to gas adsorption methods. []

Q17: What are the potential environmental concerns associated with ruthenium dioxide?

A18: While RuO₂ itself is considered relatively inert, the release of volatile ruthenium species, such as RuO₄, during high-temperature processes like vitrification of radioactive waste poses potential environmental risks. []

Q18: Are there strategies to mitigate the environmental impact of ruthenium dioxide?

A19: Research suggests that understanding the formation mechanisms of volatile ruthenium species, such as RuO₄, during processes like vitrification is crucial for developing strategies to control and minimize their release. []

Q19: How do different oxidants influence the dissolution behavior of RuO2?

A20: Studies reveal varying dissolution kinetics and mechanisms depending on the oxidant used. For instance, periodate ions appear to act as two-electron oxidants, while bromate ions function as six-electron oxidants in the oxidative dissolution of RuO₂ hydrate. [, ]

Q20: What factors influence the rate of RuO2 dissolution?

A21: Factors such as the type and concentration of the oxidant, pH of the solution, temperature, and the presence of other ions can all impact the rate of RuO₂ dissolution. [, ]

Q21: What materials can be considered as alternatives to RuO2 in specific applications?

A22: The choice of alternatives depends on the specific application. For example, while platinum exhibits higher activity for hydrogen evolution, RuO₂ presents better resistance to poisoning by metal ions. [] In electrochemical capacitors, other transition metal oxides or conductive polymers might be considered.

Q22: Are there established methods for recycling ruthenium dioxide from industrial waste?

A22: Due to the high value of ruthenium, recycling from industrial waste streams, such as spent catalysts, is an active area of research. Methods often involve leaching the ruthenium from the waste material followed by recovery and purification steps.

Q23: What are some key historical milestones in the research and application of RuO2?

A24: Early research recognized RuO₂'s metallic conductivity and its potential in electronic devices. [] Later, its catalytic properties, particularly for the oxygen evolution reaction, garnered significant attention. The development of RuO₂-based electrodes for applications like pH sensing and electrochemical capacitors marked further milestones.